Cas no 2249891-86-7 (2-(Allylsulfonyl)-6-methylpyridine)

• Product Name: 2-(Allylsulfonyl)-6-methylpyridine
• CAS No: 2249891-86-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5081998
• PubChem ID: 164185579
• Update Time: 2026-03-01

2-(Allylsulfonyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2249891-86-7
• G85971
• 2-methyl-6-prop-2-enylsulfonylpyridine
• 2-methyl-6-(prop-2-ene-1-sulfonyl)pyridine
• 2-(Allylsulfonyl)-6-methylpyridine
• 2-(Allylsulfonyl)-6-methylpyridine, 98%
• A3350
• MFCD34180855

• Inchi： 1S/C9H11NO2S/c1-3-7-13(11,12)9-6-4-5-8(2)10-9/h3-6H,1,7H2,2H3
• InChI Key： LNZLRIHRDMHSBM-UHFFFAOYSA-N
• SMILES： C1=C(N=C(C)C=C1)S(CC=C)(=O)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(Allylsulfonyl)-6-methylpyridine

Introduction to 2-(Allylsulfonyl)-6-methylpyridine (CAS No. 2249891-86-7)

2-(Allylsulfonyl)-6-methylpyridine (CAS No. 2249891-86-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, featuring a methylpyridine core substituted with an allylsulfonyl group, exhibits a distinct chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both the pyridine ring and the sulfonyl group provides a versatile platform for further chemical modifications, enabling its application in the development of novel therapeutic agents.

The allylsulfonyl moiety in 2-(Allylsulfonyl)-6-methylpyridine is particularly noteworthy, as it introduces reactivity that can be exploited for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are pivotal in constructing complex molecular architectures. This reactivity has made the compound a promising candidate for use in medicinal chemistry campaigns aimed at discovering new drugs with improved pharmacological profiles. Additionally, the methylpyridine backbone offers stability and electronic characteristics that can influence the overall biological activity of derivatives synthesized from this core structure.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(Allylsulfonyl)-6-methylpyridine and its derivatives. Researchers have been investigating its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer metabolism, making them attractive candidates for further development as anticancer agents. The ability to modify both the allylsulfonyl and methylpyridine portions allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug design.

The chemical synthesis of 2-(Allylsulfonyl)-6-methylpyridine involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group typically involves sulfonylation reactions, while the allyl functionality can be incorporated through allylation strategies. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in industrial applications. Furthermore, modern analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing the structure and purity of 2-(Allylsulfonyl)-6-methylpyridine, ensuring its suitability for downstream applications.

From a biological perspective, the structural features of 2-(Allylsulfonyl)-6-methylpyridine contribute to its potential as a pharmacophore. The pyridine ring is a common motif in many bioactive compounds due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The sulfonyl group enhances electrophilicity, allowing for further functionalization and interaction with biological systems. These properties have led to investigations into its role as a scaffold for developing drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Preliminary studies have shown promising results in vitro, indicating that certain derivatives may possess therapeutic efficacy.

The versatility of 2-(Allylsulfonyl)-6-methylpyridine extends beyond pharmaceutical applications; it also finds utility in agrochemical research. The compound’s structural framework can be modified to produce novel agrochemicals with enhanced efficacy against pests and pathogens while maintaining environmental safety. This dual application underscores the importance of developing versatile intermediates like this one, which can serve multiple industries without compromising on performance or safety standards.

As research continues to uncover new applications for 2-(Allylsulfonyl)-6-methylpyridine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates by leveraging shared expertise and resources. The compound’s unique properties make it an attractive starting point for innovative drug discovery programs, highlighting its significance in modern chemical biology.

In conclusion,2-(Allylsulfonyl)-6-methylpyridine (CAS No. 2249891-86-7) represents a compelling example of how structural diversity can drive innovation in pharmaceutical chemistry. Its combination of reactivity, stability, and biological potential positions it as a key intermediate for developing next-generation therapeutics across multiple therapeutic areas. As research progresses，the full therapeutic promise of this compound is expected to become increasingly clear，leading to new opportunities for improving human health.